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Compound of Interest

Compound Name: 3-Nitrophenol

Cat. No.: B1666305

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the core physical and
chemical properties of 3-Nitrophenol (m-nitrophenol). It is intended to serve as a detailed
resource for professionals in research, chemical synthesis, and drug development. The
document summarizes key quantitative data in structured tables, outlines relevant experimental
protocols, and includes visualizations of chemical processes and principles to facilitate
understanding.

Chemical Identity and Structure

3-Nitrophenol is an aromatic organic compound featuring a hydroxyl group and a nitro group
attached to a benzene ring at positions 1 and 3, respectively.[1] This substitution pattern
classifies it as the meta-isomer of nitrophenol.[2]
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Identifier Value Reference

IUPAC Name 3-nitrophenol [3]
m-Nitrophenol, 3-

Synonyms Hydroxynitrobenzene, meta- [3B1141[5]
Nitrophenol

CAS Number 554-84-7 [3][4][6]

Molecular Formula CeHsNOs [31[41[6]

Molecular Weight 139.11 g/mol [B1[4117]
C1=CC(=CC(=C1)0)--

SMILES [3]
INVALID-LINK--[O-]
RTZZCYNQPHTPPL-

INChl Key [31[6]

UHFFFAOYSA-N

Physical Properties

3-Nitrophenol presents as a colorless to pale yellow crystalline solid.[2][4][8] It has a

characteristic aromatic to sweetish odor.[8][9]

Property Value Reference

Physical State Crystalline Solid [2][8]

Appearance Colorless to pale yellow AEl]
crystals

Melting Point 95-98 °C [41[6][10]

Boiling Point 194 °C (at 70 or 93 hPa) [4][5][6]

Density 1.49 g/cm3 (at 20 °C) [4][11]

Flash Point >100 °C [4][11]

Autoignition Temp. 400 °C

Vapor Pressure 0.1 mm Hg [12]
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Solubility

3-Nitrophenol is slightly soluble in cold water but its solubility increases in hot water.[9] It is
highly soluble in various organic solvents.

Solvent Solubility Reference
Water 13.5 g/L (at 25 °C) [41[5]
Ethanol Soluble (700 g/L) [51[13][14]
Ether Soluble [1][13][24]
Acetone Soluble [O1[13][14]

Chemical Properties

The chemical behavior of 3-Nitrophenol is dictated by the interplay between the electron-
withdrawing nitro (-NO2z) group and the activating hydroxyl (-OH) group.

Acidity
Like other phenols, 3-Nitrophenol is a weak acid.[1][10] The presence of the electron-

withdrawing nitro group increases its acidity compared to phenol (pKa = 10). However, it is less
acidic than its ortho- and para-isomers.

Property Value Reference

pKa 8.28 - 8.36 (at 25 °C) [3][4]

. pH 6.6 (Colorless) — 8.6
pH Indicator Range [10]
(Yellow/Orange)

The lower acidity of 3-nitrophenol compared to 4-nitrophenol (pKa = 7.15) is due to the
positioning of the nitro group.[15] In the 4-nitrophenoxide conjugate base, the negative charge
on the oxygen can be delocalized onto the nitro group through resonance, which provides
significant stabilization.[15] This stabilizing resonance structure is not possible for the meta-
isomer, resulting in a less stable conjugate base and consequently, lower acidity.[15][16]
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4-Nitrophenol (pKa ~7.15) 3-Nitrophenol (pKa ~8.36)
Deprotonation Deprotonation
y y
Conjugate Base (Phenoxide) Conjugate Base (Phenoxide)
Resonance Stabilization Resonance Stabilization
Negative charge delocalized Charge delocalization onto
onto para-nitro group meta-nitro group not possible
Highly Stabilized Anion Less Stabilized Anion

Conclusion:
4-Nitrophenol is more acidic due to
greater conjugate base stability.

Click to download full resolution via product page

Acidity Comparison: 4-Nitrophenol vs. 3-Nitrophenol.

Reactivity

3-Nitrophenol is a key intermediate in various organic syntheses.[4][7]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1666305?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666305?utm_src=pdf-body
https://www.benchchem.com/product/b1666305?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3728637.htm
https://www.scbt.com/p/3-nitrophenol-554-84-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reduction: The nitro group can be readily reduced to an amino group to form 3-
Aminophenol, a valuable precursor for dyes and pharmaceuticals.

 Etherification: The phenolic hydroxyl group can undergo etherification reactions.[4]

 Indicator: Due to its distinct color change in a specific pH range, it is used as an acid-base
indicator.[4][10]

Spectral Properties

Spectral analysis is crucial for the identification and quantification of 3-Nitrophenol.

Technique Amax Notes Reference

The peak at 340 nm
o extends into the
UV-Visible ~275 nm, ~340 nm L ) ) [17][18]
visible region, causing

its yellow color.

The presence of the nitro group extends the conjugated pi-electron system of the benzene ring,
shifting the absorption maxima to longer wavelengths (a bathochromic shift) compared to
phenol.[17]

Experimental Protocols
Synthesis of 3-Nitrophenol from 3-Nitroaniline

A common laboratory synthesis involves the diazotization of 3-nitroaniline followed by
hydrolysis of the resulting diazonium salt.[10][19]

Methodology:

» Diazotization: 3-Nitroaniline is dissolved in an aqueous solution of a strong acid, such as
sulfuric acid, and cooled to 0-5 °C in an ice bath.[19]

e A cooled aqueous solution of sodium nitrite (NaNO2) is added dropwise to the 3-nitroaniline
solution while maintaining the low temperature. This reaction forms the 3-
nitrophenyldiazonium salt.[19]
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e Hydrolysis: The cold diazonium salt solution is then added gradually to boiling dilute sulfuric
acid.[10][19] The diazonium group is replaced by a hydroxyl group, releasing nitrogen gas
and forming 3-Nitrophenol.

« |solation: Upon cooling, the crude 3-Nitrophenol product solidifies or precipitates from the
solution and can be collected by filtration.[10]

« Purification: The crude product can be purified by recrystallization from solvents like water,
chloroform, or ethanol.[10]

Click to download full resolution via product page

Workflow for the Synthesis of 3-Nitrophenol.

Catalytic Reduction to 3-Aminophenol

The reduction of 3-Nitrophenol is a common reaction used to demonstrate catalytic activity,
often monitored using UV-Vis spectroscopy.

Methodology:

Preparation: An aqueous solution of 3-Nitrophenol is prepared. Its initial UV-Vis spectrum is
recorded, showing a characteristic absorption peak.[20]

e Initiation: A reducing agent, typically sodium borohydride (NaBHa), is added to the solution.
This results in the formation of the 3-nitrophenolate ion, causing a color change and a shift
in the absorption peak.[20]

o Catalysis: A catalyst, such as gold or palladium nanopatrticles, is introduced into the mixture.
[20][21]

e Monitoring: The reaction progress is monitored by taking UV-Vis spectra at regular time
intervals. The intensity of the 3-nitrophenolate peak decreases while a new peak
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corresponding to the product, 3-aminophenol, appears.[20][21]

e Completion: The reaction is considered complete when the peak for the 3-nitrophenolate
ion has completely disappeared.[20]

Reactants

Nanoparticle Catalyst

3-Nitrophenol (aq) NaBHa (Reducing Agent) (e.g., Au, Pd)

\V/

Catalytic Reduction

bserve spectral change

Monitor via
UV-Vis Spectroscopy

eaction completion

3-Aminophenol

Click to download full resolution via product page

Workflow for Catalytic Reduction of 3-Nitrophenol.

Toxicology and Safety

3-Nitrophenol is classified as a hazardous substance and must be handled with appropriate
safety precautions.[9][22] It is harmful if swallowed, causes skin irritation, and poses a risk of
serious eye damage.[9][23][24]
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Metric Value Organism Reference
LDso (Oral) 328 mg/kg Rat
LDso (Oral) 930 - 1414 mg/kg Rat, Mice [19][25]

Hazard Statements:

e H302: Harmful if swallowed.[23][24]

o H315: Causes skin irritation.[23][24]

o H318/H319: Causes serious eye damage / irritation.[22][23][24]
Handling and Storage:

o Wear appropriate personal protective equipment (PPE), including gloves and eye protection.
[23][24]

e Use in a well-ventilated area and avoid generating dust.[9][22]

o Store in a tightly closed container in a dry place, below +30°C.[4][23]
Applications

3-Nitrophenol is a versatile chemical intermediate with several industrial applications.[26]

Dye and Pigment Synthesis: It serves as a precursor in the manufacturing of certain dyes.[1]
[27]

Pharmaceuticals: Used in the synthesis of various drugs.[1][26][27]

Pesticides: An intermediate in the production of some pesticides and fungicides.[1][26]

Chemical Indicator: Employed as a pH indicator in laboratory settings.[1][4][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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